Cas no 31012-29-0 (Benz[a]anthracene-7-methanol,12-methyl-, 7-benzoate)

Benz[a]anthracene-7-methanol,12-methyl-, 7-benzoate structure
31012-29-0 structure
Product Name:Benz[a]anthracene-7-methanol,12-methyl-, 7-benzoate
CAS No:31012-29-0
MF:C27H20O2
MW:376.446507453918
CID:314616
PubChem ID:3034467
Update Time:2025-04-19

Benz[a]anthracene-7-methanol,12-methyl-, 7-benzoate Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene-7-methanol,12-methyl-, 7-benzoate
    • (12-methylbenzo[a]anthracen-7-yl)methyl benzoate
    • Benz(a)anthracene-7-methanol, 12-methyl-, benzoate
    • BRN 2173314
    • 31012-29-0
    • DTXSID20184992
    • 7-Benzoyloxymethyl-12-methylbenz(a)anthracene
    • 12-Methylbenz(a)anthracene-7-methanol benzoate (ester)
    • Inchi: 1S/C27H20O2/c1-18-21-12-7-8-14-23(21)25(17-29-27(28)20-10-3-2-4-11-20)24-16-15-19-9-5-6-13-22(19)26(18)24/h2-16H,17H2,1H3
    • InChI Key: MXZZITVTYIZHJN-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC2=1

Computed Properties

  • Exact Mass: 376.1464
  • Monoisotopic Mass: 376.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.0792 (rough estimate)
  • Boiling Point: 465°C (rough estimate)
  • Flash Point: 251.7°C
  • Refractive Index: 1.4875 (estimate)
  • PSA: 26.3

Benz[a]anthracene-7-methanol,12-methyl-, 7-benzoate Related Literature

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